4-Acetyl-2-chloro-6-cyano-5-fluoroaniline

• Molecular Formula: C9H6ClFN2O
• Molecular Weight: 212.61 g/mol
• IUPAC Name: 5-acetyl-2-amino-3-chloro-6-fluorobenzonitrile
• InChI: InChI=1S/C9H6ClFN2O/c1-4(14)5-2-7(10)9(13)6(3-12)8(5)11/h2H,13H2,1H3
• InChI Key: RGJBDTOXSMBESR-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC(=C(C(=C1F)C#N)N)Cl

Description

4-Acetyl-2-chloro-6-cyano-5-fluoroaniline is a useful research compound. Its molecular formula is C9H6ClFN2O and its molecular weight is 212.61 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In 2.5 mL of DMF, 0.5 g of 4-acetyl-2-chloro-5-fluoro-6-iodoaniline and 0.15 g of CuCN are heated at 130° C. for 4 hours. The mixture is cooled and 20 mL of H2O is added and stirring is continued for 0.5 hour. The precipitate is collected, washed with water, boiled in 50 mL of MeOH for 10 minutes and filtered. The MeOH filtrate is concentrated to give 0.32 g of the title compound, m.p. 180°-182° C.